molecular formula C12H12N2 B8538998 2-(Indol-2-yl)-2-methylpropiononitrile

2-(Indol-2-yl)-2-methylpropiononitrile

Cat. No. B8538998
M. Wt: 184.24 g/mol
InChI Key: CXTGCFSUEATZBL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Indol-2-yl)-2-methylpropiononitrile is a useful research compound. Its molecular formula is C12H12N2 and its molecular weight is 184.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H12N2

Molecular Weight

184.24 g/mol

IUPAC Name

2-(1H-indol-2-yl)-2-methylpropanenitrile

InChI

InChI=1S/C12H12N2/c1-12(2,8-13)11-7-9-5-3-4-6-10(9)14-11/h3-7,14H,1-2H3

InChI Key

CXTGCFSUEATZBL-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C#N)C1=CC2=CC=CC=C2N1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (809 mg) in tetrahydrofuran (20 ml) at -30° C. under nitrogen atmosphere was added 1.64M butyllithium in hexane (5.33 ml). After being stirred at the same temperature for 30 minutes, the mixture was treated with a solution of indol-2-yl-acetonitrile (1.25 g) in tetrahydrofuran (10 ml) at -60° C. over 15 minutes. The mixture was stirred at the same temperature for an hour, and a solution of methyl iodide (1.14 g) in tetrahydrofuran (10 ml) was added dropwise over an hour. After the mixture was stirred at -60° C. for one hour and at ambient temperature for 2 hours, it was diluted with chilled water, and extracted two times with ethyl acetate. The organic layer was washed with brine, dried over magnesium sulfate, and evaporated in vacuo. The residue was purified by alumina column chromatography (10% ethylacetate-toluene) to give 2-(indol-2-yl)-2-methylpropiononitrile (354 mg).
Quantity
809 mg
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reactant
Reaction Step One
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0 (± 1) mol
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reactant
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20 mL
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5.33 mL
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solvent
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1.25 g
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reactant
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10 mL
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reactant
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1.14 g
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reactant
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10 mL
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reactant
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0 (± 1) mol
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solvent
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